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Compound of Interest

Compound Name: Sodium nitrobenzoate

Cat. No.: B092255 Get Quote

The safe and compliant disposal of sodium nitrobenzoate is critical for maintaining a secure

laboratory environment and ensuring environmental protection. This guide provides essential

safety and logistical information for researchers, scientists, and drug development

professionals, outlining the necessary procedural steps for its proper disposal.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to handle sodium nitrobenzoate
with appropriate care. This substance is classified as a flammable solid that can cause skin and

eye irritation, and may also lead to respiratory irritation[1][2][3].

Personal Protective Equipment (PPE): Always wear the following PPE when handling sodium
nitrobenzoate:

Protective gloves

Protective clothing

Eye and face protection[1]

In the event of accidental release, avoid dust formation and prevent the substance from

entering drains[1][2]. Spills should be swept up and shoveled into suitable, closed containers

for disposal[1][2].
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**Step-by-Step Disposal Protocol
The disposal of sodium nitrobenzoate is governed by federal, state, and local environmental

control regulations[4]. Adherence to these regulations is mandatory.

Waste Identification and Classification:

Sodium nitrobenzoate waste is classified as hazardous waste[3].

For transportation purposes, it is classified as a flammable solid, organic, n.o.s. (Sodium

3-nitrobenzoate), UN number 1325, packing group II or III[2][4].

Waste Segregation:

Do not mix sodium nitrobenzoate waste with other chemical waste[2].

It is incompatible with strong oxidizing agents and should be stored separately to avoid

hazardous reactions[1].

Containerization:

Use a dedicated, chemically compatible container for collecting sodium nitrobenzoate
waste. The container must be in good condition and have a secure, leak-proof closure[5].

Original containers should be used for disposal when possible. Handle uncleaned, empty

containers as you would the product itself[2].

Labeling:

The waste container must be clearly labeled with the words "Hazardous Waste"[6].

The label should also include a description of the contents (e.g., "Sodium Nitrobenzoate
Waste") and an appropriate hazard warning pictogram[6].

Storage:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) at or near the point of generation[6].
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The storage area should be cool, dry, and well-ventilated, away from heat, sparks, open

flames, and other ignition sources[2][4].

Disposal:

Arrange for the disposal of the hazardous waste through a licensed and approved waste

disposal company[2].

Do not attempt to dispose of sodium nitrobenzoate down the drain or in regular trash[5].

Ensure that the disposal process complies with all national, regional, and local

regulations[2].

Regulatory Framework
The primary federal regulation governing hazardous waste in the United States is the Resource

Conservation and Recovery Act (RCRA)[5][7]. Laboratories may be subject to specific

regulations for academic settings, such as Subpart K of the RCRA regulations[8]. It is crucial to

consult your institution's Environmental Health and Safety (EHS) department to ensure full

compliance with all applicable regulations.

Quantitative Data Summary
The provided search results do not contain specific quantitative data such as permissible

concentration limits for the disposal of sodium nitrobenzoate. These limits are typically

determined by local and national regulations. Laboratory personnel must consult their local

authorities or a licensed waste disposal service for this information.
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Data Point Value

UN Number 1325

Transport Hazard Class 4.1 (Flammable Solid)

Packing Group II or III

Satellite Accumulation Area (SAA) Limit
Up to 55 gallons of waste may be stored in each

area[6].

Hazardous Waste Generator Status
Determined by the amount of waste generated

per month (e.g., >100 kg)[6].

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of sodium
nitrobenzoate.
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Step 1: Identify Waste
(Sodium Nitrobenzoate)

Step 2: Segregate Waste
(Keep separate from incompatible chemicals)

Step 3: Use Designated Container
(Chemically compatible, sealed)

Step 4: Label Container
('Hazardous Waste', contents, hazard symbol)

Step 5: Store in SAA
(Cool, dry, well-ventilated area)

Step 6: Arrange for Pickup
(Contact licensed waste disposal company)

Disposal Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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